molecular formula C13H17NO4S B12671978 Einecs 299-558-8 CAS No. 93892-72-9

Einecs 299-558-8

Cat. No.: B12671978
CAS No.: 93892-72-9
M. Wt: 283.35 g/mol
InChI Key: LFMBRBIVBYLOLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Einecs 299-558-8 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number, which helps in tracking and regulating its use in various industries.

Preparation Methods

The preparation methods for Einecs 299-558-8 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and consistency of the compound. Industrial production methods may vary, but they typically involve a series of chemical reactions that convert raw materials into the desired product. The exact synthetic routes and reaction conditions are proprietary and may differ between manufacturers .

Chemical Reactions Analysis

Einecs 299-558-8 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions might use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the specific reaction mechanism. The major products formed from these reactions vary based on the reagents and conditions used .

Scientific Research Applications

Einecs 299-558-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications include its use in the production of other chemicals, materials, or products .

Mechanism of Action

The mechanism of action of Einecs 299-558-8 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects. The exact mechanism of action depends on the context in which the compound is used. For example, in a biological setting, it may interact with enzymes or receptors to modulate cellular functions. In an industrial setting, it may act as a catalyst or reactant in chemical processes .

Comparison with Similar Compounds

Einecs 299-558-8 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. The specific differences between this compound and these compounds can provide insights into its unique characteristics and potential advantages in various applications .

Properties

CAS No.

93892-72-9

Molecular Formula

C13H17NO4S

Molecular Weight

283.35 g/mol

IUPAC Name

2-aminoethanol;2-methylnaphthalene-1-sulfonic acid

InChI

InChI=1S/C11H10O3S.C2H7NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)15(12,13)14;3-1-2-4/h2-7H,1H3,(H,12,13,14);4H,1-3H2

InChI Key

LFMBRBIVBYLOLV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=CC=CC=C2C=C1)S(=O)(=O)O.C(CO)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.